Cas no 2138040-96-5 (1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane)

• Product Name: 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane
• CAS No: 2138040-96-5
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 5760374
• PubChem ID: 165873846
• Update Time: 2025-06-08

1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane
• 2138040-96-5
• EN300-1137122
• 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane

• Inchi： 1S/C14H25BrO/c1-2-12-6-8-14(11-15,9-7-12)16-10-13-4-3-5-13/h12-13H,2-11H2,1H3
• InChI Key： XTMSSMDMJVSNKM-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(CC)CC1)OCC1CCC1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane

Professional Introduction to Compound with CAS No. 2138040-96-5 and Product Name: 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane

The compound identified by the CAS number 2138040-96-5 and the product name 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, highlighting its relevance in modern medicinal chemistry.

Structurally, the molecule consists of a cyclohexane core substituted with a bromomethyl group at the 1-position and an ethyl group at the 4-position. Additionally, it features a cyclobutylmethoxy moiety at the 1-position, which introduces both steric bulk and electronic complexity. This unique arrangement of functional groups makes it a versatile intermediate for the synthesis of more complex pharmacophores. The presence of the bromomethyl group, in particular, offers a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various substituents to tailor biological activity.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery. The cyclohexane ring is a common motif in many bioactive molecules due to its ability to mimic the conformational flexibility of natural products. The substitution pattern in 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane not only provides this flexibility but also introduces specific interactions that can be exploited to enhance binding affinity and selectivity. For instance, the cyclobutyl group can contribute to hydrophobic interactions, while the ethyl group may influence electronic properties through inductive effects.

Synthetic approaches to this compound have been explored by several research groups aiming to optimize yield and purity for pharmaceutical applications. One common strategy involves the reaction of cyclohexanone derivatives with bromomethanol followed by nucleophilic substitution with cyclobutylmagnesium bromide. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the cyclobutylmethoxy group more efficiently. These methods highlight the compound's utility as a building block in multi-step syntheses.

The biological activity of 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane has been investigated in several contexts. Preliminary studies suggest that derivatives of this compound exhibit potential as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The bromomethyl group allows for easy derivatization into more complex structures that can modulate enzyme activity through covalent binding or allosteric effects. Furthermore, computational modeling has been used to predict binding modes of these derivatives within target proteins, guiding rational drug design efforts.

Recent advances in medicinal chemistry have emphasized the importance of structure-activity relationships (SAR) in optimizing lead compounds. The unique features of 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane make it an attractive candidate for SAR studies. By systematically varying substituents on the cyclohexane ring or introducing different functional groups at the bromomethyl position, researchers can gain insights into how structural modifications influence biological potency and selectivity. Such studies are crucial for developing next-generation therapeutics with improved efficacy and reduced side effects.

The compound's potential extends beyond kinase inhibition; it has also shown promise in other therapeutic areas. For example, derivatives have been tested for their antimicrobial properties, where the cyclobutylmethoxy group contributes to membrane disruption effects. Additionally, its structural framework is reminiscent of natural products known for their anti-inflammatory activities, suggesting possible applications in treating chronic inflammatory diseases. These diverse biological profiles underscore the versatility of 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane as a chemical probe and lead compound.

From a computational chemistry perspective, understanding the electronic properties of this molecule is essential for predicting its reactivity and biological behavior. Techniques such as density functional theory (DFT) have been employed to study charge distribution, hydrogen bonding interactions, and transition state geometries. These insights help chemists design synthetic routes that maximize yield while minimizing unwanted side reactions. Moreover, DFT calculations can predict spectroscopic properties like NMR chemical shifts and IR absorptions, aiding in experimental characterization.

The role of automation and high-throughput screening (HTS) in drug discovery has also impacted how compounds like 1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane are utilized. Automated synthesis platforms enable rapid generation of libraries derived from this scaffold, which can then be screened against large panels of biological targets. This approach accelerates hit identification and facilitates the discovery of novel drug candidates with minimal manual intervention.

In conclusion,1-(Bromomethyl)-1-(cyclobutylmethoxy)-4-ethylcyclohexane, identified by CAS number 2138040-96-5, represents a valuable intermediate in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features offer opportunities for designing innovative drug candidates through rational drug design and SAR studies. As research continues to uncover new synthetic methodologies and biological functions,this compound is poised to play an increasingly important role in modern medicinal chemistry.